Cas no 1374423-01-4 (1-Methyl-6-nitro-2,3-dihydro-1H-indol-2-one)

• Product Name: 1-Methyl-6-nitro-2,3-dihydro-1H-indol-2-one
• CAS No: 1374423-01-4
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD29918538
• CID: 4592090
• PubChem ID: 126455495
• Update Time: 2025-06-12

1-Methyl-6-nitro-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-nitro-2,3-dihydro-1H-indol-2-one
• 1-Methyl-6-nitroindolin-2-one
• 2H-Indol-2-one, 1,3-dihydro-1-methyl-6-nitro-
• CN1C(=O)CC2=CC=C(C=C12)[N+]([O-])=O
• 1-methyl-6-nitro-3H-indol-2-one
• DB-097982
• CS-0052434
• AS-52971
• 1374423-01-4
• PB40455
• MFCD29918538
• ZEC42301
• SY099232
• P15928
• SCHEMBL26621424
• AKOS030238742
• 1-methyl-6-nitro-indolin-2-one
• 1-Methyl-6-nitro-2,3-dihydro-1H-indol-2-one

• MDL： MFCD29918538
• Inchi： 1S/C9H8N2O3/c1-10-8-5-7(11(13)14)3-2-6(8)4-9(10)12/h2-3,5H,4H2,1H3
• InChI Key： RWDCBOPMGNVVOV-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(=CC=2N1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212 g/mol
• Monoisotopic Mass: 192.05349212 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.1
• Molecular Weight: 192.17

Additional information on 1-Methyl-6-nitro-2,3-dihydro-1H-indol-2-one

Recent Advances in the Study of 1-Methyl-6-nitro-2,3-dihydro-1H-indol-2-one (CAS: 1374423-01-4)

1-Methyl-6-nitro-2,3-dihydro-1H-indol-2-one (CAS: 1374423-01-4) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds and its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthesis pathways, and pharmacological potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's utility as a building block for the development of kinase inhibitors. The study highlighted its structural versatility, which allows for modifications at multiple positions to enhance binding affinity and selectivity. The researchers synthesized a series of derivatives and evaluated their inhibitory effects on various kinase targets, identifying several promising candidates for further development.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of 1-Methyl-6-nitro-2,3-dihydro-1H-indol-2-one. The compound demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the treatment of inflammatory diseases. Mechanistic studies revealed that the compound modulates the NF-κB signaling pathway, a key regulator of inflammation.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1-Methyl-6-nitro-2,3-dihydro-1H-indol-2-one. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective synthesis route, which improved yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production, ensuring a reliable supply for further research and potential clinical applications.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. Preliminary data indicate favorable absorption and metabolic stability, although further optimization may be required to enhance bioavailability. These findings underscore the compound's potential as a viable candidate for drug development, pending additional preclinical and clinical validation.

In conclusion, 1-Methyl-6-nitro-2,3-dihydro-1H-indol-2-one (CAS: 1374423-01-4) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to anti-inflammatory therapy. Continued research is expected to uncover additional therapeutic avenues and refine its pharmacological profile. The compound's versatility and synthetic accessibility make it a valuable asset in the quest for novel bioactive molecules.